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Compound of Interest

Bisphenol a diglycidyl ether
Compound Name:
diacrylate

cat. No.: B1207769

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and key properties of Bisphenol A diglycidyl ether diacrylate (BADGE-DA). It
includes a detailed experimental protocol for its synthesis, a summary of its quantitative
properties, and visual representations of its synthesis and polymerization pathways.

Molecular Structure and Formula

Bisphenol A diglycidyl ether diacrylate, commonly abbreviated as BADGE-DA, is a
multifunctional monomer with the molecular formula C27H320s.[1][2] Its IUPAC name is [2-
hydroxy-3-[4-[2-[4-(2-hydroxy-3-prop-2-enoyloxypropoxy)phenyl]propan-2-ylJphenoxy]propyl]
prop-2-enoate.[1] The structure of BADGE-DA is characterized by three primary domains:

o A central Bisphenol A core that provides rigidity and thermal stability to the molecule.

o Two glycidyl ether linkages which are the result of the synthesis from Bisphenol A diglycidyl
ether (BADGE).

o Two terminal acrylate groups that are highly reactive and enable polymerization, typically
through a free-radical mechanism.[1][2]
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The presence of these functional groups makes BADGE-DA a valuable crosslinking agent and
reactive diluent in the formulation of high-performance polymers used in coatings, adhesives,
and composites.[1]

Quantitative Data

A summary of the key quantitative properties of Bisphenol A diglycidyl ether diacrylate is
presented in the table below for easy reference and comparison.

Property Value Reference(s)
Molecular Formula C27H320s [1112]
Molecular Weight 484.5 g/mol [1][3]
CAS Number 4687-94-9 [11[3]

Colorless to pale straw-colored
Appearance ] o [2]
viscous liquid

Density Approximately 1.1 g/cm3 [1]
Boiling Point 654.1 °C at 760 mmHg [4]
Flash Point >230 °F [4]
Refractive Index n20/D 1.557 [4]
Topological Polar Surface Area 112 A2 [4]

Experimental Protocols

Synthesis of Bisphenol A Diglycidyl Ether Diacrylate

The synthesis of BADGE-DA is typically achieved through the esterification of Bisphenol A
diglycidyl ether (BADGE) with acrylic acid. This reaction involves the ring-opening of the
epoxide groups of BADGE and their subsequent reaction with the carboxylic acid groups of
acrylic acid. The following is a representative experimental protocol based on literature and
patent examples.[2][5]

Materials:
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Bisphenol A diglycidyl ether (BADGE) (epoxy equivalent weight 185-195 g/eq)
Acrylic acid

Triethylamine (catalyst)

p-Hydroxyanisole (polymerization inhibitor)

Toluene (solvent, optional)

Procedure:

To a reaction vessel equipped with a mechanical stirrer, thermometer, and reflux condenser,
add 660g of Bisphenol A diglycidyl ether, 2409 of acrylic acid, 2.7g of triethylamine (catalyst),
and 3g of p-hydroxyanisole (polymerization inhibitor).[2]

Commence stirring at a rate of 80-120 rpm.[3]
Heat the mixture to a reaction temperature of 100-120 °C.[2]

Maintain the reaction at this temperature for 3 to 5 hours. The progress of the reaction can
be monitored by measuring the acid value of the mixture. The reaction is considered
complete when the acid value is less than 5.[2]

After the reaction is complete, cool the mixture to room temperature.
If a solvent was used, it can be removed under reduced pressure.

The resulting product, Bisphenol A diglycidyl ether diacrylate, can be used directly or
further purified if necessary.

Characterization:

The structure of the synthesized BADGE-DA can be confirmed using analytical techniques

such as Fourier-transform infrared (FTIR) spectroscopy, to observe the appearance of ester

carbonyl peaks and the disappearance of carboxylic acid peaks, and nuclear magnetic

resonance (NMR) spectroscopy to confirm the proton and carbon environments of the final

product.
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Visualizations

Synthesis Workflow of BADGE-DA

The following diagram illustrates the synthesis process of Bisphenol A diglycidyl ether
diacrylate from its precursors.
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Caption: Synthesis workflow for Bisphenol A diglycidyl ether diacrylate.
Free-Radical Polymerization of BADGE-DA

This diagram outlines the key steps in the free-radical polymerization of the acrylate groups in
BADGE-DA, a process typically initiated by UV light in the presence of a photoinitiator.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1207769?utm_src=pdf-body
https://www.benchchem.com/product/b1207769?utm_src=pdf-body
https://www.benchchem.com/product/b1207769?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Photoinitiator

Activation

Free Radical BADGE-DA Monomer
Formation (Re) (with acrylate groups)

Initiation:
Re + Monomer -> R-Me

Propagation:
R-M(n)e + Monomer -> R-M(n+1)e

Termination:
(Combination or Chain Growth
Disproportionation)

Reaction End

Crosslinked
Polymer Network

Click to download full resolution via product page

Caption: Free-radical polymerization pathway of BADGE-DA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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